2-{3-benzyl-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl}-N-[(oxolan-2-yl)methyl]acetamide

• IUPAC Name: 2-(3-benzyl-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H25N3O4S/c1-14-15(2)30-21-19(14)20(27)24(12-16-7-4-3-5-8-16)22(28)25(21)13-18(26)23-11-17-9-6-10-29-17/h3-5,7-8,17H,6,9-13H2,1-2H3,(H,23,26)
• InChI Key: OBDKFBDTOKTNJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=O)N2CC(=O)NCC3CCCO3)CC4=CC=CC=C4)C
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

The compound is a type of heterocyclic compound. It is part of a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido. The compound is available for purchase from certain chemical suppliers.

Synthesis Analysis

The compound is synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The reaction proceeds cleanly and completely in the presence of different amines.

Molecular Structure Analysis

The molecular structure of the compound contains a total of 63 bonds, including 38 non-H bonds, 21 multiple bonds, 8 rotatable bonds, 4 double bonds, and 17 aromatic bonds.

Chemical Reactions Analysis

The compound is part of a series of compounds synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The reaction proceeds cleanly and completely in the presence of different amines.

Physical And Chemical Properties Analysis

The compound contains a total of 63 bonds, including 38 non-H bonds, 21 multiple bonds, 8 rotatable bonds, 4 double bonds, and 17 aromatic bonds. More detailed physical and chemical properties are not available in the current literature.

Future Directions

The compound is part of a novel series of compounds that have shown promising biological activities. Future research could focus on further exploring these activities and potential applications in various fields such as medicine.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been shown to interact with various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for determining the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. These effects are typically determined through in vitro and in vivo studies, which provide insights into the compound’s biological activity .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact a compound’s stability and its interactions with its targets. The specific environmental influences on this compound are currently unknown .